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Compound of Interest

Compound Name: 9-Oxononanoic acid

Cat. No.: B1198783 Get Quote

An In-depth Technical Guide to 9-Oxononanoic Acid

Introduction
9-Oxononanoic acid, also known as azelaaldehydic acid, is a medium-chain oxo-fatty acid.[1]

[2][3] It is characterized by a nine-carbon chain terminating in a carboxylic acid group at one

end and an aldehyde group at the C9 position. This bifunctional nature makes it a significant

molecule in both industrial and biological contexts. Industrially, it serves as a precursor for

biopolymers.[4][5] In biological systems, it is recognized as a secondary product of lipid

peroxidation, originating from the oxidation of polyunsaturated fatty acids like linoleic acid.[6][7]

[8] Its physiological roles include the induction of phospholipase A2 (PLA2) activity and

subsequent production of thromboxane A2, implicating it in processes such as platelet

aggregation.[6][9][10]

Chemical Structure and Formula
9-Oxononanoic acid is structurally the 9-oxo derivative of nonanoic acid.[1][3] It is classified

as an aldehydic acid and an omega-oxo fatty acid.[1]

Molecular Formula: C₉H₁₆O₃[1][11][12]

IUPAC Name: 9-oxononanoic acid[1]

Synonyms: Azelaaldehydic Acid, Azelaic Semialdehyde, 8-formyloctanoic acid, Nonanal-9-

oic Acid, ω-Oxononanoic acid[1][2][12]
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SMILES: O=CCCCCCCCC(=O)O[12]

InChI: InChI=1S/C9H16O3/c10-8-6-4-2-1-3-5-7-9(11)12/h8H,1-7H2,(H,11,12)[1][11][12]

InChIKey: WLGDDELKYAWBBL-UHFFFAOYSA-N[1][11][12]

Physicochemical Properties
The key physicochemical properties of 9-oxononanoic acid are summarized in the table

below. This data is essential for researchers in designing experiments and for professionals in

drug development for formulation and delivery considerations.

Property Value Unit Source

Molecular Weight 172.22 g/mol [1][11]

Monoisotopic Mass 172.10994 Da [2]

pKa (Predicted) 4.77 ± 0.10 [3]

logP (Octanol/Water

Partition Coefficient)
2.001 [13]

Water Solubility

(log₁₀WS, Predicted)
-1.97 mol/l [13]

Density (Predicted) 1.018 ± 0.06 g/cm³ [3]

Boiling Point (Tboil,

Predicted)
600.03 K [13]

Melting Point (Tfus,

Predicted)
343.94 K [13]

CAS Number 2553-17-5 [1][11]

Biological Role and Signaling Pathway
9-Oxononanoic acid is a significant biomarker and bioactive molecule resulting from the

oxidative degradation of lipids. It is a major product derived from the peroxidation of linoleic

acid, a common polyunsaturated fatty acid in cellular membranes.[9][10]
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The primary signaling role identified for 9-oxononanoic acid is the stimulation of

phospholipase A₂ (PLA₂) activity.[9][10] PLA₂ is a critical enzyme that catalyzes the hydrolysis

of phospholipids at the sn-2 position, releasing fatty acids, most notably arachidonic acid. The

release of arachidonic acid initiates the arachidonate cascade, a major pathway for the

production of eicosanoids, which are potent signaling molecules involved in inflammation and

hemostasis.

The activation of PLA₂ by 9-oxononanoic acid leads to an increased production of

thromboxane A₂ (TxA₂), a potent vasoconstrictor and promoter of platelet aggregation.[6][9]

The production of TxA₂ is a key step in thrombus formation.[9][10] This pathway suggests that

9-oxononanoic acid, as a product of oxidative stress, can contribute to pathological conditions

such as atherosclerosis and thrombosis.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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